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Compound of Interest

Compound Name: Celesticetin

Cat. No.: B15582771

For Immediate Reference: Essential Safety and Handling Protocols for Celesticetin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Celesticetin. The following procedural guidance
is designed to ensure safe handling, storage, and disposal of this lincosamide antibiotic,
minimizing exposure risks and ensuring a secure laboratory environment.

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) with detailed quantitative data for Celesticetin is not
publicly available, based on general best practices for handling antibiotic compounds in a
research setting, the following personal protective equipment is recommended.
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) Specifications and Best
Body Area Required PPE _
Practices

Nitrile or neoprene gloves are
recommended. Always inspect
) ) gloves for tears or punctures
Hands Chemical-resistant gloves
before use. Follow proper
glove removal technique to

avoid skin contact.

Eye protection is crucial to
Safety glasses with side prevent splashes. A face shield
Eyes/Face shields or chemical splash should be considered when
goggles there is a significant risk of

splashing.

A standard laboratory coat

should be worn to protect
Body Laboratory coat )

street clothing from

contamination.

Recommended when handling
the powder outside of a
certified chemical fume hood
) ] or glove box to prevent

Respiratory NIOSH-approved respirator ) ] i
inhalation of dust particles. The
type of respirator should be
selected based on a risk

assessment.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the integrity of
Celesticetin and ensuring the safety of laboratory personnel.

Handling Procedures:

o Engineering Controls: All work with solid Celesticetin should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood or a glove box to minimize
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inhalation exposure.

» Weighing and Aliquoting: Perform all weighing and aliquoting of powdered Celesticetin
within a chemical fume hood or other ventilated enclosure. Use anti-static weighing paper or
a container to prevent dispersal of the powder.

e Solution Preparation: When dissolving the compound, add the solvent to the powdered
Celesticetin slowly to avoid splashing.

o General Hygiene: Do not eat, drink, or smoke in areas where Celesticetin is handled. Wash
hands thoroughly after handling the material and before leaving the laboratory.[1]

Storage Plan:

o Short-term Storage (days to weeks): Store in a dry, dark place at O - 4 °C.
e Long-term Storage (months to years): For extended periods, store at -20 °C.
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

e Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan

Proper disposal of Celesticetin and associated waste is essential to prevent environmental
contamination and comply with regulations. As Celesticetin is an antibiotic, special care must
be taken to avoid its release into the environment, which could contribute to antimicrobial
resistance.

Waste Segregation and Collection:

o Solid Waste: Collect all unused Celesticetin powder and any materials heavily contaminated
with the solid (e.g., weighing paper, contaminated gloves) in a designated, labeled
hazardous waste container.

» Liquid Waste: All solutions containing Celesticetin should be collected in a labeled
hazardous chemical waste container. Do not pour down the drain.
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» Contaminated Labware: Decontaminate glassware by rinsing with an appropriate solvent
(e.g., ethanol). Collect the rinsate as hazardous liquid waste. Dispose of single-use plastics
and other lightly contaminated materials in the designated solid waste container.

Disposal Procedures:

All waste must be disposed of in accordance with local, state, and federal regulations. Contact
your institution's Environmental Health and Safety (EHS) department for specific guidance on
waste pickup and disposal procedures. Stock antibiotic solutions are considered hazardous
chemical waste and should be collected in an approved container for chemical waste and
disposed of following institutional guidelines.[2]

Emergency Procedures

In the event of accidental exposure to Celesticetin, immediate action is critical.

Exposure Route First Aid Measures

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

Inhalation o ] ) ) )
respiration. Seek immediate medical attention.
[3]
Promptly wash the contaminated skin with soap
Skin Contact and water. If irritation persists after washing,
seek medical attention.[3]
Immediately wash the eyes with large amounts
Eye Contact of water, occasionally lifting the lower and upper
lids. Seek immediate medical attention.[3]
_ If the chemical has been swallowed, get medical
Ingestion

attention immediately.[3]

Visual Workflow for Safe Handling of Celesticetin

The following diagram illustrates the key steps and decision points for the safe handling of
Celesticetin in a laboratory setting.
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Caption: Workflow for Safe Celesticetin Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Celesticetin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582771#personal-protective-equipment-for-
handling-celesticetin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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